Cas no 75912-39-9 (4-Piperidinone, 1-methyl-, (4-nitrophenyl)hydrazone)

• Product Name: 4-Piperidinone, 1-methyl-, (4-nitrophenyl)hydrazone
• CAS No: 75912-39-9
• MF: C₁₂H₁₆N₄O₂
• MW: 248.281042098999
• CID: 1775327
• PubChem ID: 4158879
• Update Time: 2025-05-28

4-Piperidinone, 1-methyl-, (4-nitrophenyl)hydrazone Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 1-methyl-, (4-nitrophenyl)hydrazone
• 1-Methyl-4-(2-(4-nitrophenyl)hydrazono)piperidine
• SCHEMBL19252884
• AKOS003368269
• N-[(1-methylpiperidin-4-ylidene)amino]-4-nitroaniline
• 75912-39-9
• A915246
• CS-0358208

• MDL： MFCD04347740
• Inchi： 1S/C12H16N4O2/c1-15-8-6-11(7-9-15)14-13-10-2-4-12(5-3-10)16(17)18/h2-5,13H,6-9H2,1H3
• InChI Key： PPNNVFREPFGSAC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N/N=C1\CCN(C)CC\1)=O

Computed Properties

• Exact Mass: 248.127
• Monoisotopic Mass: 248.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Piperidinone, 1-methyl-, (4-nitrophenyl)hydrazone

Research Brief on 4-Piperidinone, 1-methyl-, (4-nitrophenyl)hydrazone (CAS: 75912-39-9)

In recent years, the compound 4-Piperidinone, 1-methyl-, (4-nitrophenyl)hydrazone (CAS: 75912-39-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazone derivative has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a key intermediate in the synthesis of bioactive molecules. The unique structural features of this compound, characterized by the presence of a piperidinone core and a nitrophenylhydrazone moiety, contribute to its diverse biological activities and chemical reactivity.

Recent studies have focused on elucidating the mechanism of action and therapeutic potential of 4-Piperidinone, 1-methyl-, (4-nitrophenyl)hydrazone. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective inhibitor of monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative disorders such as Parkinson's disease. The compound exhibited a high binding affinity and selectivity for MAO-B, with an IC50 value in the nanomolar range, suggesting its potential as a lead compound for further optimization.

Another significant area of research involves the use of 4-Piperidinone, 1-methyl-, (4-nitrophenyl)hydrazone as a versatile building block in organic synthesis. A recent publication in Organic Letters (2023) highlighted its role in the synthesis of novel heterocyclic compounds with potential anticancer activity. The study reported a one-pot reaction cascade involving the hydrazone derivative, leading to the formation of pyrazole and pyrimidine derivatives with moderate to potent cytotoxicity against various cancer cell lines.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 4-Piperidinone, 1-methyl-, (4-nitrophenyl)hydrazone. Preliminary results from in vivo models indicate favorable bioavailability and metabolic stability, although further optimization may be required to improve its blood-brain barrier penetration for central nervous system (CNS) targets.

In conclusion, 4-Piperidinone, 1-methyl-, (4-nitrophenyl)hydrazone (CAS: 75912-39-9) represents a promising scaffold in medicinal chemistry with diverse applications. Its unique chemical properties and biological activities make it a valuable tool for drug discovery and development. Future research should focus on structure-activity relationship (SAR) studies, toxicity profiling, and clinical translation to fully realize its therapeutic potential.